Cas no 20071-00-5 (Angiotensin acetate)

Angiotensin acetate Properties

Names and Identifiers

• Angiotensin acetate
• [ASN1,VAL5]-ANGIOTENSIN II
• (asn1,val5)-angiotensin ii acetate
• [ASN1,VAL5]-ANGIOTENSIN II ACETATE SALT
• ASN-ARG-VAL-TYR-VAL-HIS-PRO-PHE ACETATE SALT
• DTXSID50692818
• ASN-ARG-VAL-TYR-VAL-HIS-PRO-PHE acetate
• Y16 acetate(53-73-6 free base)
• AKOS030485986
• acetic acid;(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-5-(diaminomethylideneamino)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]pentanoyl]amino]-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid
• Angiotensin amide acetate
• [Asn1, Val5]-Angiotensin II
• L-Asparaginyl-N~5~-(diaminomethylidene)-L-ornithyl-L-valyl-L-tyrosyl-L-valyl-L-histidyl-L-prolyl-L-phenylalanine--acetic acid (1/1)
• MFCD00167643
• 20071-00-5
• TS-10620
• TP2327L
• OJRHTSBKRRHZHU-IAQGTVMASA-N
• +Expand

• InChIKey： OJRHTSBKRRHZHU-UHFFFAOYSA-N
• Inchi： 3
• SMILES： CC(=O)O.N/C(=N/CCCC(C(NC(C(NC(C(NC(C(NC(C(N1CCCC1C(NC(CC1C=CC=CC=1)C(=O)O)=O)=O)CC1=CN=CN1)=O)C(C)C)=O)CC1C=CC(O)=CC=1)=O)C(C)C)=O)NC(C(CC(=O)N)N)=O)/N

Computed Properties

• Exact Mass: 1090.56000
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 28
• Monoisotopic Mass: 1090.556
• Heavy Atom Count: 78
• Complexity: 1990
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 452A^2

Experimental Properties

• LogP: 2.87130
• PSA: 449.43000
• Color/Form: White powder